Cas no 1758-48-1 (o-phenylenediarsonic acid)

• Product Name: o-phenylenediarsonic acid
• CAS No: 1758-48-1
• MF: C₆H₈As₂O₆
• MW: 325.967323303223
• CID: 906372
• PubChem ID: 74471
• Update Time: 2025-04-19

o-phenylenediarsonic acid Chemical and Physical Properties

Names and Identifiers

• o-phenylenediarsonic acid
• (2-arsonophenyl)arsonic acid
• 1.2-Diarsono-benzol
• benzene-1,2-diylbis(arsonic acid)
• Benzol-diarsonsaeure-(1.2)
• EINECS 217-154-1
• o-Phenylen-bis-arsonsaeure
• o-Phenylendiarsonsaeure
• o-phenylene-bis-arsonic acid
• NSC 174062
• NSC174062
• 1758-48-1
• Phenylendiarsonsaure
• NSC-174062
• DTXSID90170029
• FBDWZBKCZCVCNV-UHFFFAOYSA-N
• NS00081953
• ANTINEOPLASTIC-174062

• Inchi： 1S/C6H8As2O6/c9-7(10,11)5-3-1-2-4-6(5)8(12,13)14/h1-4H,(H2,9,10,11)(H2,12,13,14)
• InChI Key： FBDWZBKCZCVCNV-UHFFFAOYSA-N
• SMILES： [As](C1C=CC=CC=1[As](=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 325.87500
• Monoisotopic Mass: 325.875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Boiling Point: 783.2°C at 760 mmHg
• Flash Point: 441.4°C
• PSA: 115.06000
• LogP: -3.19140